Cas no 1701730-53-1 (5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1701730-53-1
• MF: C₈H₇Br₂N₅
• MW: 332.98267865181
• CID: 5962645
• PubChem ID: 103098755
• Update Time: 2025-06-08

5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
• 5-bromo-1-[(5-bromopyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1701730-53-1
• EN300-1105370

• Inchi： 1S/C8H7Br2N5/c9-5-1-2-6(12-3-5)4-15-7(10)13-8(11)14-15/h1-3H,4H2,(H2,11,14)
• InChI Key： AVWIMKIXPAENBA-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=CC(=CN=1)Br

Computed Properties

• Exact Mass: 332.90477g/mol
• Monoisotopic Mass: 330.90682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1)

The compound 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1) is a brominated heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both a 1,2,4-triazole and a pyridine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine has surged due to their role in developing small-molecule inhibitors and enzyme modulators. This compound’s dual bromine substitution enhances its reactivity, enabling selective functionalization for targeted applications. Its CAS No. 1701730-53-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of this compound lies in its structural tunability. The presence of the 1,2,4-triazol-3-amine group allows for further derivatization, making it a valuable scaffold for designing antimicrobial agents or kinase inhibitors. Industry professionals often explore its structure-activity relationships (SAR) to optimize efficacy in therapeutic or agricultural contexts. Such studies are pivotal in addressing global challenges like antibiotic resistance and pest management.

From a synthetic perspective, 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine is synthesized via multistep organic reactions, including nucleophilic substitution and cyclization. Its purity and stability are critical for reproducibility in research, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These protocols ensure compliance with Good Laboratory Practices (GLP), a topic of high interest in quality control discussions.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating solvent-free synthesis methods to reduce waste, aligning with the Principles of Green Chemistry. Such innovations are frequently highlighted in scientific literature and patent filings, underscoring the compound’s role in sustainable industrial processes.

In summary, 5-bromo-1-(5-bromopyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1701730-53-1) exemplifies the intersection of chemical innovation and practical applications. Its adaptability in drug design and agrochemical development positions it as a compound of enduring scientific and commercial value. As research progresses, its potential to address emerging health and agricultural needs will likely expand, reinforcing its importance in modern chemistry.